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Compound of Interest

Compound Name: aspergillusidone F

Cat. No.: B15601674

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of the spectroscopic data for aspergillusidone F, a brominated
depsidone isolated from the marine-derived fungus Aspergillus unguis CRI282-03. This
document details the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data,
along with the experimental protocols used for its characterization, offering a valuable resource
for the identification and further investigation of this natural product.

High-Resolution Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HRESIMS) established the
molecular formula of aspergillusidone F as C19H16Br20s.

lon Calculated m/z Found ml/z

[M+H]* 484.9491 484.9494

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structure of aspergillusidone F was elucidated through extensive 1D and 2D NMR
spectroscopy. The *H and 3C NMR data were acquired in acetone-de.

'H NMR Data (600 MHz, acetone-de)
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Position OoH (ppm) Multiplicity J (Hz)
3-OH 10.68 S

5 6.42 S

1-OH 8.89 brs

3 6.72 S

6' 6.64 S

7 2.22 S

8 2.37 S

4'-OCHs 3.84 S

5'-CHs 211 S

13C NMR Data (150 MHz, acetone-de)
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Position oC (ppm) Type
1 164.2 C

2 108.8 C

3 162.7 C

4 106.3 C

5 111.8 CH
6 141.7 C

1 114.3 C
2' 158.4 C
3 109.9 CH
4 162.1 C
5' 1125 C
6' 140.2 CH
7 9.3 CHs
8 12.5 CHs
4'-OCHs 56.4 CHs
5'-CHs 9.7 CHs
C=0 170.8 C

Experimental Protocols
Fungal Material and Fermentation

The fungal strain Aspergillus unguis CRI1282-03 was isolated from a marine sponge collected in
the Gulf of Thailand. The fungus was cultured on potato dextrose agar (PDA) for 7 days. Plugs
of agar were then used to inoculate a solid rice medium, which was incubated at 28 °C for 30
days.
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Extraction and Isolation

The fermented rice solid medium was extracted with ethyl acetate. The resulting crude extract
was then subjected to a series of chromatographic techniques to isolate aspergillusidone F.
This included vacuum liquid chromatography (VLC) on silica gel, followed by preparative thin-
layer chromatography (TLC) and purification by high-performance liquid chromatography
(HPLC).

Spectroscopic Analysis

* NMR Spectroscopy: H, 3C, COSY, HSQC, and HMBC NMR spectra were recorded on a
Bruker Avance 600 MHz spectrometer. Chemical shifts are reported in parts per million
(ppm) and referenced to the residual solvent signals (acetone-de: dH 2.05, 6C 29.8).

e Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray
ionization (ESI) mass spectrometer.

Workflow for Spectroscopic Data Acquisition

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of a natural product like aspergillusidone F.
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Workflow for the isolation and structural elucidation of aspergillusidone F.
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[https://www.benchchem.com/product/b15601674#spectroscopic-data-of-aspergillusidone-f-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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